Cas no 1040637-99-7 (N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-[4-(propan-2-yl)phenoxy]acetamide)

• Product Name: N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-[4-(propan-2-yl)phenoxy]acetamide
• CAS No: 1040637-99-7
• MF: C₂₁H₂₁FN₂O₃
• MW: 368.401448965073
• CID: 6221866
• PubChem ID: 27370081
• Update Time: 2025-08-02

N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-[4-(propan-2-yl)phenoxy]acetamide Chemical and Physical Properties

Names and Identifiers

• N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-[4-(propan-2-yl)phenoxy]acetamide
• F2493-1486
• N-((5-(2-fluorophenyl)isoxazol-3-yl)methyl)-2-(4-isopropylphenoxy)acetamide
• AKOS024651985
• 1040637-99-7
• N-[[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl]-2-(4-propan-2-ylphenoxy)acetamide

• Inchi： 1S/C21H21FN2O3/c1-14(2)15-7-9-17(10-8-15)26-13-21(25)23-12-16-11-20(27-24-16)18-5-3-4-6-19(18)22/h3-11,14H,12-13H2,1-2H3,(H,23,25)
• InChI Key： DBSTUOVBDSESON-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CC(CNC(COC2C=CC(=CC=2)C(C)C)=O)=NO1

Computed Properties

• Exact Mass: 368.15362070g/mol
• Monoisotopic Mass: 368.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 64.4Ų

Additional information on N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-[4-(propan-2-yl)phenoxy]acetamide

Research Briefing on N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-[4-(propan-2-yl)phenoxy]acetamide (CAS: 104063-7-99-7)

In recent years, the compound N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-[4-(propan-2-yl)phenoxy]acetamide (CAS: 104063-7-99-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of various studies aimed at exploring its potential therapeutic applications. The presence of a fluorophenyl and isopropylphenoxy moiety suggests its relevance in targeting specific biological pathways, particularly those involved in inflammatory and neurological disorders.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improved the yield and purity of N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-[4-(propan-2-yl)phenoxy]acetamide, making it more feasible for large-scale production. The study also highlighted its potential as a modulator of GABA receptors, which could pave the way for new treatments for anxiety and epilepsy.

In addition to its neurological applications, preclinical trials have investigated its anti-inflammatory properties. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits significant inhibition of COX-2 enzymes, comparable to existing nonsteroidal anti-inflammatory drugs (NSAIDs). However, unlike traditional NSAIDs, it showed minimal gastrointestinal side effects, suggesting a safer profile for chronic use. These findings have spurred further research into its mechanism of action and potential as a next-generation anti-inflammatory agent.

Another area of interest is the compound's role in cancer research. Preliminary in vitro studies have indicated that N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-[4-(propan-2-yl)phenoxy]acetamide may inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and prostate cancers. Researchers hypothesize that its efficacy may be linked to its ability to interfere with cell cycle progression and induce apoptosis. While these results are promising, further in vivo studies are needed to validate these effects and assess its safety profile.

Despite the encouraging findings, challenges remain in the development of this compound. Issues such as metabolic stability, pharmacokinetics, and potential drug-drug interactions need to be addressed before it can progress to clinical trials. Recent advancements in computational modeling and high-throughput screening are expected to accelerate the optimization process, enabling researchers to overcome these hurdles more efficiently.

In conclusion, N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-[4-(propan-2-yl)phenoxy]acetamide represents a promising candidate for multiple therapeutic applications. Its unique chemical structure and diverse biological activities make it a valuable subject for ongoing and future research. As the scientific community continues to explore its potential, this compound may soon emerge as a key player in the development of novel treatments for neurological, inflammatory, and oncological conditions.